Ethyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H25N3O6S2/c1-3-5-12-31-16-8-6-15(7-9-16)21(27)24-22-25(14-20(26)30-4-2)18-11-10-17(33(23,28)29)13-19(18)32-22/h6-11,13H,3-5,12,14H2,1-2H3,(H2,23,28,29)
• InChI Key: SAFUIBRZAVLPIG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OCC
• Molecular Formula: C22H25N3O6S2
• Molecular Weight: 491.6 g/mol

Description

“Ethyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate” is a chemical compound with the molecular formula C22H25N3O6S2. It has an average mass of 491.580 Da and a monoisotopic mass of 491.118469 Da. This product is not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

Ethyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate, as a chemical compound, plays a significant role in the synthesis of various heterocyclic compounds. For instance, research has shown that derivatives of 1,2-benzisothiazoles, closely related to the chemical structure of interest, can undergo transformations to yield compounds with potential pharmacological activities. The preparation of ethyl imidazo[2,1-b]thiazole-6- and imidazo[2,1-b]benzothiazole-2-acetates, starting from substituted 2-aminothiazoles and 2-aminobenzothiazoles, highlights the compound's versatility in generating new chemical entities with potential anti-inflammatory properties (Abignente, Arena, & de Caprariis, 1976).

Antioxidant Activity Evaluation

The compound's structural analogs, particularly those incorporating benzothiazole units, have been utilized in studies focusing on the interaction with radicals. The degradation products from reactions involving ABTS radicals and polyphenols have been characterized, providing insights into antioxidant capacities and the stability of such radicals. This research is crucial for understanding the compound's potential application in evaluating antioxidant properties of various substances (Osman, Wong, Hill, & Fernyhough, 2006).

Development of Novel Synthetic Methodologies

Ethyl 2-[2-(4-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate serves as a key intermediate in developing innovative synthetic routes. For example, its role in the synthesis of novel compounds through one-pot, multicomponent reactions demonstrates the compound's utility in creating diverse chemical libraries. This includes the preparation of ethyl 2-((1H-benzo[d]imidazol-2- ylamino)(Aryl)methylthio)acetates using nano-CuY Zeolite as a catalyst, showcasing an efficient and environmentally friendly approach to synthesizing heterocyclic compounds with potential biological activities (Kalhor, 2015).

Biological Activity Exploration

The compound and its derivatives have been explored for various biological activities. Synthesis of imidazo[2,1-b]benzothiazole carboxylic and acetic acids, derived from reactions involving substituted 2-aminobenzothiazoles, has led to the testing of these compounds for anti-inflammatory, analgesic, and ulcerogenic activities. Such studies are pivotal for discovering new therapeutic agents and understanding the biological implications of structural modifications on the core chemical scaffold (Grandolini, Ambrogi, Perioli, de Caprariis, Palagiano, Rimoli, Lampa, & D'Amico, 1993).